2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride

• Molecular Formula: C10H8BrClFNO2S
• Molecular Weight: 340.60 g/mol
• IUPAC Name: 2-bromo-4-(2-cyanopropan-2-yl)-5-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C10H8BrClFNO2S/c1-10(2,5-14)6-3-7(11)9(4-8(6)13)17(12,15)16/h3-4H,1-2H3
• InChI Key: VZFHIFIPEJYMFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1F)S(=O)(=O)Cl)Br

Description

Chemical Structure and Properties The compound "2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride" (C₁₀H₈BrClFNO₂S, molecular weight ≈ 340.5 g/mol) is a halogenated aromatic sulfonyl chloride featuring multiple functional groups:

• Bromine at position 2: Enhances electrophilic substitution reactivity and steric bulk.
• Fluorine at position 5: Electron-withdrawing effects stabilize the sulfonyl chloride group and influence regioselectivity.
• Sulfonyl chloride at position 1: A highly reactive group enabling nucleophilic substitution or coupling reactions.

This compound is likely utilized in agrochemical or pharmaceutical synthesis due to its structural complexity and reactive sites.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride typically involves multiple steps, starting from simpler aromatic compoundsThe sulfonyl chloride group is then introduced using chlorosulfonic acid under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The use of catalysts and solvents that can be easily recycled is also common in industrial settings to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and sulfonyl chloride groups can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The cyano group can be reduced to an amine, and the sulfonyl chloride can be oxidized to a sulfonic acid.

Condensation Reactions: The compound can participate in condensation reactions to form more complex structures.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include:

Nucleophiles: Such as amines and alcohols for substitution reactions.

Reducing Agents: Like lithium aluminum hydride for the reduction of the cyano group.

Oxidizing Agents: Such as hydrogen peroxide for the oxidation of the sulfonyl chloride group.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while reduction and oxidation reactions can produce amines and sulfonic acids, respectively .

Scientific Research Applications

2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules for studying their functions and interactions.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride exerts its effects depends on the specific reactions it undergoes. For example, in substitution reactions, the sulfonyl chloride group acts as a leaving group, allowing nucleophiles to attack the carbon atom. The cyano group can participate in various reactions due to its electron-withdrawing nature, influencing the reactivity of the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis with structurally analogous compounds reveals key differences in reactivity, physical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point (°C)	Applications/Hazards
2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride	C₁₀H₈BrClFNO₂S	~340.5	Bromo, fluoro, sulfonyl chloride, nitrile	Not reported	Inferred: Agrochemical intermediates
2-Bromo-5-fluorobenzenesulfonyl chloride	C₆H₃BrClFO₂S	273.50	Bromo, fluoro, sulfonyl chloride	Not reported	Pesticide testing reagent (>95% purity)
2-Bromopropionyl chloride	C₃H₄BrClO	171.41	Bromo, acyl chloride	131–133	Hazardous ([危]4-2-III classification)

Key Findings:

Reactivity Differences: The target compound’s sulfonyl chloride group is less reactive than the acyl chloride in 2-bromopropionyl chloride due to resonance stabilization in the aromatic ring. However, the electron-withdrawing bromo and fluoro substituents increase its electrophilicity compared to non-halogenated sulfonyl chlorides .

Toxicity and Hazards: While 2-bromopropionyl chloride is explicitly labeled hazardous (flammable and toxic), the target compound’s nitrile group may confer toxicity similar to carbamate pesticides (e.g., entry 678 in ), which contain the 1-cyano-1-methylethyl moiety .

Structural Similarity Analysis :

• Graph-based comparison methods (as per ) would classify the target compound as distinct from simpler sulfonyl chlorides due to its branched nitrile group. Bit-vector or fingerprint methods might group it with halogenated aromatics but fail to capture steric or electronic nuances .

Research Findings and Implications

• Synthetic Utility : The compound’s multifunctional structure makes it a candidate for synthesizing bioactive molecules, though steric effects from the nitrile group may require optimized reaction conditions.
• Lumping Strategy Relevance: ’s lumping approach would group this compound with other halogenated sulfonyl chlorides but overlook its unique reactivity profile due to the cyano-methylethyl substituent .
• Hazard Assessment : The absence of explicit hazard data necessitates caution, given structural parallels to toxic carbamates and hazardous acyl chlorides .

Biological Activity

2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride is a synthetic compound with notable potential in medicinal chemistry and organic synthesis. Its unique molecular structure, characterized by the presence of a bromine atom, a fluorine atom, and a sulfonyl chloride functional group, enhances its reactivity and biological activity. This article reviews its biological activity, focusing on its interactions with biological molecules, potential therapeutic applications, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C₁₀H₈BrClFNO₂S
• Molecular Weight : 340.60 g/mol
• Functional Groups : Sulfonyl chloride, cyano group, halogens (bromine and fluorine)

The sulfonyl chloride group in this compound is highly electrophilic, making it reactive towards nucleophiles such as amines and alcohols. This reactivity is crucial for its potential interactions with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes by forming covalent bonds with active site residues.
• Receptor Binding : It can interact with receptors involved in cellular signaling pathways, potentially modulating physiological responses.

Biological Activity Overview

Recent studies indicate that 2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride exhibits various biological activities:

Antimicrobial Activity

Research has shown that compounds with similar structures often demonstrate antimicrobial properties. The presence of halogen substituents can enhance the efficacy against bacteria and fungi. For instance, the minimum inhibitory concentration (MIC) values for structurally related compounds suggest potential effectiveness against pathogens like Staphylococcus aureus and Escherichia coli.

Compound	MIC (µM)	MBC (µM)
MA-1156	16	16
MA-1115	32	32
MA-1116	64	128

This table illustrates the antimicrobial potency of related compounds, suggesting that further studies on 2-Bromo-4-(1-cyano-1-methylethyl)-5-fluorobenzene-1-sulfonyl chloride could yield similar or enhanced results .

Cytotoxicity Studies

Cytotoxicity assays are essential for evaluating the safety profile of new compounds. Preliminary data indicate that while some derivatives show promising biological activity, they must also be assessed for toxicity to ensure therapeutic viability. For instance, compounds derived from sulfonyl chlorides have been noted for varying toxicity levels, which can be influenced by their structural characteristics .

Case Studies and Research Findings

Several studies have investigated the biological activity of similar sulfonamide compounds:

• Antibacterial Properties : A study demonstrated that derivatives of sulfonamides exhibited significant antibacterial activity against various strains of bacteria. The introduction of halogens was found to enhance this activity due to increased lipophilicity and improved membrane penetration .
• Antifungal Activity : Another research highlighted the antifungal potential of structurally related compounds, which showed effectiveness against common fungal pathogens. The mechanism often involves disruption of fungal cell wall synthesis or function .
• Anti-inflammatory Effects : Some derivatives have also been evaluated for anti-inflammatory properties, showing promise in reducing inflammation in vitro through modulation of cytokine production .